Cas no 2229219-23-0 (3-(3-chloro-2,4-difluorophenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(3-chloro-2,4-difluorophenyl)methylpyrrolidin-3-ol
• CAS No: 2229219-23-0
• MF: C₁₁H₁₂ClF₂NO
• MW: 247.668889045715
• CID: 5970225
• PubChem ID: 165688191
• Update Time: 2025-06-12

3-(3-chloro-2,4-difluorophenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2,4-difluorophenyl)methylpyrrolidin-3-ol
• 3-[(3-chloro-2,4-difluorophenyl)methyl]pyrrolidin-3-ol
• EN300-1980510
• 2229219-23-0

• Inchi： 1S/C11H12ClF2NO/c12-9-8(13)2-1-7(10(9)14)5-11(16)3-4-15-6-11/h1-2,15-16H,3-6H2
• InChI Key： ZEABIFAXDIUJTA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)CC1(CNCC1)O)F

Computed Properties

• Exact Mass: 247.0575480g/mol
• Monoisotopic Mass: 247.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3-chloro-2,4-difluorophenyl)methylpyrrolidin-3-ol

Comprehensive Overview of 3-(3-chloro-2,4-difluorophenyl)methylpyrrolidin-3-ol (CAS No. 2229219-23-0)

In the rapidly evolving field of pharmaceutical and agrochemical research, 3-(3-chloro-2,4-difluorophenyl)methylpyrrolidin-3-ol (CAS No. 2229219-23-0) has emerged as a compound of significant interest. This pyrrolidine derivative is characterized by its unique structural features, including a chloro-difluorophenyl moiety, which contributes to its potential applications in drug discovery and material science. Researchers are increasingly focusing on this compound due to its versatile reactivity and potential as a building block for bioactive molecules.

The compound's molecular structure combines a pyrrolidin-3-ol core with a 3-chloro-2,4-difluorophenyl group, making it a valuable intermediate in synthetic chemistry. Its CAS number 2229219-23-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents. Recent studies highlight its role in the development of novel therapeutic agents, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways. This aligns with current trends in precision medicine and personalized healthcare, where small-molecule modulators are in high demand.

One of the most searched topics related to 3-(3-chloro-2,4-difluorophenyl)methylpyrrolidin-3-ol is its synthetic route and scalability. Researchers and manufacturers often inquire about efficient green chemistry approaches to produce this compound, reflecting the growing emphasis on sustainable synthesis. Additionally, its potential as a chiral auxiliary or ligand in asymmetric catalysis has sparked discussions in academic forums, further driving its relevance in modern organic chemistry.

From a pharmacological perspective, the compound's lipophilicity and hydrogen-bonding capacity make it a promising candidate for drug design. Its fluorinated aromatic ring enhances metabolic stability, a feature highly sought after in the development of long-acting pharmaceuticals. These attributes resonate with the industry's shift toward next-generation therapeutics, addressing challenges like drug resistance and bioavailability.

In the context of material science, 3-(3-chloro-2,4-difluorophenyl)methylpyrrolidin-3-ol is being explored for its potential in advanced polymer formulations. Its ability to introduce steric hindrance and polar functional groups into polymeric matrices could improve material properties such as thermal stability and mechanical strength. This aligns with the increasing demand for high-performance materials in industries ranging from electronics to aerospace.

As the scientific community continues to investigate CAS No. 2229219-23-0, its structure-activity relationships (SAR) remain a focal point. Computational chemists are leveraging AI-driven molecular modeling to predict its interactions with biological targets, a trend reflecting the integration of machine learning in drug discovery. This interdisciplinary approach underscores the compound's potential to bridge gaps between traditional synthetic methods and cutting-edge technologies.

In summary, 3-(3-chloro-2,4-difluorophenyl)methylpyrrolidin-3-ol represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its CAS No. 2229219-23-0 ensures traceability, while its structural versatility positions it as a key player in the development of innovative solutions for global challenges. As research progresses, this compound is poised to contribute significantly to advancements in healthcare and sustainable technology.